Cas no 2703773-56-0 (1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione)

• Product Name: 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione
• CAS No: 2703773-56-0
• MF: C₁₀H₈BrN₃O₄
• MW: 314.092221260071
• CID: 5616007
• PubChem ID: 165944848
• Update Time: 2025-07-21

1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33342080
• 2703773-56-0
• 1-(3-bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione
• 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione

• Inchi： 1S/C10H8BrN3O4/c11-7-5-6(1-2-8(7)14(17)18)13-4-3-9(15)12-10(13)16/h1-2,5H,3-4H2,(H,12,15,16)
• InChI Key： HFSGZYFULCBLHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N1C(NC(CC1)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.96982g/mol
• Monoisotopic Mass: 312.96982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.2Ų

Additional information on 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione

Comprehensive Overview of 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione (CAS No. 2703773-56-0)

The compound 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione (CAS No. 2703773-56-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the diazinane-2,4-dione core and the 3-bromo-4-nitrophenyl substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione has surged due to their versatility in medicinal chemistry. The presence of both bromo and nitro functional groups allows for further derivatization, enabling the development of targeted therapies. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its molecular framework serves as a scaffold for optimizing pharmacological properties.

From a synthetic perspective, CAS No. 2703773-56-0 is synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its purity and stability are critical for ensuring reproducibility in research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing common queries like "How to verify the purity of 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione?"—a frequently searched question among chemists.

The compound's relevance extends to interdisciplinary fields, including materials science and catalysis. For instance, its nitrophenyl moiety can participate in photo-induced electron transfer processes, making it a candidate for designing light-responsive materials. This aligns with the growing interest in smart materials and sustainable chemistry, which are trending topics in scientific communities.

Another area of exploration is the environmental impact of such compounds. While 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione is not classified as hazardous, researchers are increasingly investigating its biodegradability and ecotoxicological profile. This reflects broader societal concerns about green chemistry and the need for environmentally benign synthetic routes.

In summary, 1-(3-Bromo-4-nitrophenyl)-1,3-diazinane-2,4-dione (CAS No. 2703773-56-0) represents a promising building block in modern chemistry. Its applications span drug development, materials science, and catalysis, driven by its adaptable molecular structure. As research progresses, this compound is likely to play a pivotal role in addressing challenges related to precision medicine and sustainable innovation.